2-Amino-3-(2,6-dichloropyridin-3-yl)propanoic acid;hydrochloride
Overview
Description
“2-Amino-3-(2,6-dichloropyridin-3-yl)propanoic acid;hydrochloride” is a chemical compound with the CAS Number: 2416236-36-5 . It has a molecular weight of 271.53 . The compound is typically stored at room temperature and comes in the form of a powder .
Synthesis Analysis
While specific synthesis methods for “2-Amino-3-(2,6-dichloropyridin-3-yl)propanoic acid;hydrochloride” were not found, a related compound, 4-amino-2,6-dichloropyridine, has been synthesized through oxidation of 2,6-dichloropyridine, followed by nitration and reduction . This process also involved subsequent nitration of the product and nucleophilic displacement reaction .Molecular Structure Analysis
The InChI code for “2-Amino-3-(2,6-dichloropyridin-3-yl)propanoic acid;hydrochloride” is 1S/C8H8Cl2N2O2.ClH/c9-6-2-1-4 (7 (10)12-6)3-5 (11)8 (13)14;/h1-2,5H,3,11H2, (H,13,14);1H .Physical And Chemical Properties Analysis
“2-Amino-3-(2,6-dichloropyridin-3-yl)propanoic acid;hydrochloride” is a powder that is stored at room temperature . It has a molecular weight of 271.53 .Scientific Research Applications
Neuropharmacology
EN300-26682319 is studied for its potential effects on the central nervous system. Researchers investigate its interactions with neurotransmitter receptors, which could lead to the development of new treatments for neurological disorders such as epilepsy, depression, and anxiety .
Cancer Research
This compound is explored for its anti-cancer properties. Studies focus on its ability to inhibit the growth of cancer cells and induce apoptosis (programmed cell death). It is particularly examined for its effects on specific cancer cell lines, including those resistant to conventional therapies .
Antimicrobial Activity
EN300-26682319 is tested for its antimicrobial properties against various bacterial and fungal strains. Researchers aim to determine its efficacy as a potential antibiotic or antifungal agent, which could be crucial in combating antibiotic-resistant infections .
Inflammation and Immunology
The compound is also investigated for its anti-inflammatory properties. Studies assess its ability to modulate the immune response and reduce inflammation, which could be beneficial in treating autoimmune diseases and chronic inflammatory conditions .
Metabolic Disorders
This compound is explored for its role in managing metabolic disorders such as diabetes and obesity. Studies focus on its ability to regulate blood sugar levels, improve insulin sensitivity, and influence metabolic pathways .
These applications highlight the diverse potential of EN300-26682319 in various fields of scientific research. If you need more detailed information on any specific application, feel free to ask!
Safety and Hazards
properties
IUPAC Name |
2-amino-3-(2,6-dichloropyridin-3-yl)propanoic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8Cl2N2O2.ClH/c9-6-2-1-4(7(10)12-6)3-5(11)8(13)14;/h1-2,5H,3,11H2,(H,13,14);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBKWGGWCGHLYSO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1CC(C(=O)O)N)Cl)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-2-Cyano-3-[4-[[2-(2,4-dichlorophenyl)acetyl]amino]phenyl]prop-2-enamide](/img/structure/B2486592.png)
![4-bromo-N-[2-(4-ethoxyphenyl)-4-oxo-4H-chromen-7-yl]benzamide](/img/structure/B2486599.png)
amine hydrobromide](/img/no-structure.png)
![2-Oxa-5-azabicyclo[2.2.1]heptan-5-yl(1,1-dioxidotetrahydrothiophen-3-yl)methanone](/img/structure/B2486603.png)
